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For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the atomic species successfully

used to create Bose-Einstein Condensates (BECs). It is designed to be a valuable resource for

researchers and professionals in quantum physics, atomic optics, and related fields, offering

detailed data and experimental methodologies.

Introduction to Bose-Einstein Condensates
A Bose-Einstein Condensate (BEC) is a state of matter, first predicted by Satyendra Nath Bose

and Albert Einstein in the 1920s, that is formed when a gas of bosons is cooled to

temperatures very close to absolute zero.[1] Under these extreme conditions, a large fraction of

the bosons occupy the lowest quantum state, at which point quantum-mechanical phenomena

become apparent on a macroscopic scale.[1] The first experimental realization of a BEC was

achieved in 1995 by Eric Cornell and Carl Wieman with rubidium-87 atoms, and independently

by Wolfgang Ketterle with sodium-23 atoms, an achievement for which they were awarded the

2001 Nobel Prize in Physics.[1]

The creation of BECs has opened up new frontiers in fundamental physics and has potential

applications in areas such as quantum computing, high-precision measurement, and atom

interferometry. The choice of atomic species is a critical factor in the design of a BEC
experiment, as the atomic properties dictate the cooling and trapping strategies required.
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Atomic Species for Bose-Einstein Condensation
A variety of atomic species have been successfully condensed. The most common are alkali

metals, due to their favorable electronic structure for laser cooling. However, advancements in

cooling techniques have enabled the condensation of a wider range of elements, including

those with large magnetic moments.

The following table summarizes the key properties of several atomic species that have been

used to create Bose-Einstein Condensates.

Atomic
Species

Isotope
Nuclear
Spin (I)

s-wave
Scattering
Length (a₀)

Critical
Temperatur
e (Tc)

Number of
Atoms in
Condensate
(N)

Rubidium ⁸⁷Rb 3/2 +98.98
~100 - 500

nK[2]

2 x 10⁵ - 1.2 x

10⁶[2]

Sodium ²³Na 3/2 +54.5 ~2 µK 2 x 10⁵[3]

Lithium ⁷Li 3/2 -27 ~300 nK[4] 650 - 1300[4]

Cesium ¹³³Cs 7/2
-300 to +1000

(tunable)
- -

Potassium ⁴¹K 3/2 +60 - -

Strontium ⁸⁴Sr 0 +122 - -

Chromium ⁵²Cr 0 - - -

Dysprosium ¹⁶⁴Dy 0 - < 30 nK[5] 1.5 x 10⁴[5]

¹⁶²Dy 0 - < 50 nK[6] 10⁵[6]

¹⁶⁰Dy 0 - - 10³[6]

Erbium ¹⁶⁸Er 0 - - 7 x 10⁴

Note: The s-wave scattering length determines the nature and strength of the interactions

between atoms in the condensate. A positive scattering length indicates repulsive interactions,
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which lead to a stable, expanding condensate. A negative scattering length indicates attractive

interactions, which can lead to the collapse of the condensate if the number of atoms exceeds

a critical value. The scattering length can often be tuned using a Feshbach resonance.

Experimental Protocols for Creating Bose-Einstein
Condensates
The general procedure for creating a Bose-Einstein condensate involves a sequence of cooling

and trapping steps to reduce the kinetic energy of the atoms and increase their phase-space

density. The two primary techniques are laser cooling and evaporative cooling.

General Experimental Workflow
The following diagram illustrates the typical workflow for creating a Bose-Einstein condensate.
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Atomic States Experimental Processes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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